5,6-dichloro-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)pyridine-3-carboxamide

• IUPAC Name: 5,6-dichloro-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C14H8Cl2N4OS/c15-10-4-9(6-18-12(10)16)13(21)20-14-19-11(7-22-14)8-2-1-3-17-5-8/h1-7H,(H,19,20,21)
• InChI Key: XTSOHVNVTVDRNR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=CSC(=N2)NC(=O)C3=CC(=C(N=C3)Cl)Cl
• Molecular Formula: C14H8Cl2N4OS
• Molecular Weight: 351.2 g/mol

Description

The compound “5,6-dichloro-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)pyridine-3-carboxamide” is a complex organic molecule that contains several functional groups and heterocyclic rings, including pyridine and thiazole. These types of compounds are often used in the development of new drugs due to their broad range of chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of two pyridine rings, a thiazole ring, and two chlorine atoms. The exact spatial arrangement would depend on the specific synthesis process and the stereochemistry of the starting materials.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the electron-rich nitrogen atoms in the pyridine and thiazole rings, as well as the electron-withdrawing effect of the chlorine atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of nitrogen and sulfur atoms could make it a potential ligand for metal ions. The dichloro substituents might increase its lipophilicity, potentially affecting its solubility and distribution in biological systems.

Safety And Hazards

The safety and hazards associated with this compound would depend on its specific biological activity and physicochemical properties. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

Future research could focus on elucidating the specific biological activity of this compound and optimizing its properties for potential therapeutic applications.